Benzenesulfonic acid, 4-amino-2-nitro-
Overview
Description
“Benzenesulfonic acid, 4-amino-2-nitro-” is an organosulfur compound. It is a derivative of benzenesulfonic acid, which is the simplest aromatic sulfonic acid . It forms white deliquescent sheet crystals or a white waxy solid that is soluble in water and ethanol, slightly soluble in benzene and insoluble in nonpolar solvents like diethyl ether .
Synthesis Analysis
The synthesis of benzenesulfonic acid derivatives involves the reaction of various carboxylic acids with thionyl chloride to produce acid chlorides. These are then reacted with a range of sulfonic anilines to give functionalized amides . The synthesis of p-amino-m-nitro-benzenesulfonic acid involves acetylation and nitration reactions .Molecular Structure Analysis
The molecular structure of “Benzenesulfonic acid, 4-amino-2-nitro-” can be represented by the formula: C6H7NO3S . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Benzenesulfonic acid exhibits the reactions typical of other aromatic sulfonic acids, forming sulfonamides, sulfonyl chloride, and esters . The sulfonation is reversed above 220°C . Dehydration with phosphorus pentoxide gives benzenesulfonic acid anhydride .Physical and Chemical Properties Analysis
“Benzenesulfonic acid, 4-amino-2-nitro-” is a colorless to slightly reddish crystalline powder . It has a molecular weight of 173.190 . It is soluble in water and ethanol, slightly soluble in benzene, and insoluble in nonpolar solvents like diethyl ether .Scientific Research Applications
Vapor-phase Nitration of Benzene
Silica-supported benzenesulfonic acid shows high catalyst activity for vapor-phase nitration of benzene, yielding high percentages of nitrobenzene. This study indicates its effectiveness in facilitating chemical reactions under specific conditions (Suzuki, Tohmori, & Ono, 1987).
Applications in Solid-Phase Synthesis
Polymer-supported benzenesulfonamides, derived from immobilized primary amines and nitrobenzenesulfonyl chloride, serve as key intermediates in chemical transformations and solid-phase synthesis. This highlights their utility in producing diverse chemical scaffolds (Fülöpová & Soural, 2015).
Hydroxylation and Reduction Processes
Nitro-(pentafluorosulfanyl)benzenes, including para- and meta-nitro derivatives, can undergo hydroxylation and reduction processes to form corresponding phenols and amino-phenols. This study demonstrates the chemical versatility of these compounds in various reactions (Beier & Pastýříková, 2011).
Organosulfone Derivative Synthesis
Organosulfone derivatives can be synthesized electrochemically, involving various chemical reactions with benzenesulfinic acid. This research illustrates the potential of benzenesulfonic acid derivatives in creating novel organosulfones (Nematollahi & Varmaghani, 2008).
Electrochemical Degradation of Aromatic Amines
Benzenesulfonic acid derivatives, such as aromatic amines with different substituent groups, can be effectively degraded electrochemically. This demonstrates their potential in environmental applications, especially in the treatment of water contaminants (Pacheco, Santos, Ciríaco, & Lopes, 2011).
Synthesis of Arylsulfimide Polymers
Derivatives of 4-nitro- and 4-amino-1,2-benzene-disulfonic acid can be prepared for the synthesis of arylsulfimide polymers. This research contributes to the field of polymer chemistry and material science (D′alelio, Giza, & Feigl, 1969).
Diastereoselective Synthesis of Amino Acid Derivatives
Optically active syn-α-amidoalkylphenyl sulfones, prepared using benzenesulfinic acid, are used to synthesize β-hydroxy-α-amino acid and α,β-diamino acid esters, important for biologically active compounds (Foresti, Palmieri, Petrini, & Profeta, 2003).
Molecular Electronic Devices
Nitroamine redox center molecules, including benzenesulfonamides, can be used in molecular electronic devices, demonstrating their applicability in advanced electronic applications (Chen, Reed, Rawlett, & Tour, 1999).
Synthesis of Benzenesulfonamide Derivatives
Benzenesulfonamide derivatives can be synthesized and studied for their electrochemical properties and applications, indicating their potential in various chemical syntheses and electronic applications (Nyassé, Grehn, Ragnarsson, Maia, Monteiro, Leito, Koppel, & Koppel, 1995).
Hemoglobin Adducts for Biomonitoring
Hemoglobin adducts of substituted benzenes, including amino- and nitro-substituted compounds, can be used as biomarkers for environmental exposure to certain chemicals. This research indicates their utility in environmental health and safety monitoring (Zwirner-Baier, Kordowich, & Neumann, 1994).
Nonlinear Optical Materials
Ionic 4-amino-1-methylpyridinium benzenesulfonate salts are studied for their potential in nonlinear optical materials, showcasing the application of benzenesulfonic acid derivatives in advanced material sciences (Anwar, Okada, Oikawa, & Nakanishi, 2000).
Mechanism of Action
Target of Action
Nitroanilines, a class of compounds to which 3-Nitroaniline-4-sulfonic Acid belongs, are often used in the synthesis of dyes and pharmaceuticals . They can interact with various biological targets, but the specific targets can vary widely depending on the exact structure of the compound and its functional groups.
Mode of Action
The mode of action of nitroanilines generally involves interactions with biological molecules through processes such as nucleophilic substitution and reduction . The nitro group (-NO2) is electron-withdrawing, which can influence the compound’s reactivity.
Biochemical Pathways
Nitroanilines can participate in various biochemical pathways, particularly those involving redox reactions. For example, the reduction of nitroarenes is a common reaction in biochemical pathways involving nitroanilines .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of nitroanilines can vary widely depending on their exact structure. Factors such as solubility, stability, and molecular size can all influence these properties .
Result of Action
The molecular and cellular effects of nitroanilines can vary widely depending on their exact structure and the biological system in which they are acting. Some nitroanilines have been found to have antimicrobial activity .
Action Environment
The action, efficacy, and stability of nitroanilines can be influenced by various environmental factors, including pH, temperature, and the presence of other chemicals .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-amino-2-nitrobenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O5S/c7-4-1-2-6(14(11,12)13)5(3-4)8(9)10/h1-3H,7H2,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNMGCJDUZADKPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)[N+](=O)[O-])S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4061046 | |
Record name | Benzenesulfonic acid, 4-amino-2-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4061046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
712-24-3 | |
Record name | 4-Amino-2-nitrobenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=712-24-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-2-nitrobenzenesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000712243 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 712-24-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37402 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzenesulfonic acid, 4-amino-2-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenesulfonic acid, 4-amino-2-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4061046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-nitrosulphanilic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.838 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-AMINO-2-NITROBENZENESULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/86V4WYA72Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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